Cas no 75511-25-0 ({[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid)

{[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid structure
75511-25-0 structure
Product name:{[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid
CAS No:75511-25-0
MF:C13H13NO5
MW:263.24602
CID:1774904
PubChem ID:3058722

{[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

    • {[(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxy}acetic acid
    • 2-[2-(5-hydroxy-2-methyl-1H-indol-3-yl)acetyl]oxyacetic acid
    • Carboxymethyl 5-hydroxy-2-methyl-1H-indole-3-acetate
    • 1H-Indole-3-acetic acid, 5-hydroxy-2-methyl-, carboxymethyl ester
    • Desmethyldeschlorobenzoylacemetacin
    • DTXSID00226460
    • 75511-25-0
    • Inchi: InChI=1S/C13H13NO5/c1-7-9(5-13(18)19-6-12(16)17)10-4-8(15)2-3-11(10)14-7/h2-4,14-15H,5-6H2,1H3,(H,16,17)
    • InChI Key: KAKQKMNJRNOJLA-UHFFFAOYSA-N
    • SMILES: CC1=C(C2=C(N1)C=CC(=C2)O)CC(=O)OCC(=O)O

Computed Properties

  • Exact Mass: 263.07939
  • Monoisotopic Mass: 263.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 99.6Ų

Experimental Properties

  • Density: 1.458
  • Boiling Point: 561.4°C at 760 mmHg
  • Flash Point: 293.3°C
  • Refractive Index: 1.669
  • PSA: 99.62

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